Cas no 2228379-07-3 (tert-butyl N-3-(nitromethyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(nitromethyl)oxolan-3-ylcarbamate
• CAS No: 2228379-07-3
• MF: C₁₀H₁₈N₂O₅
• MW: 246.260323047638
• CID: 6042615
• PubChem ID: 165621975
• Update Time: 2025-10-19

tert-butyl N-3-(nitromethyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(nitromethyl)oxolan-3-ylcarbamate
• 2228379-07-3
• tert-butyl N-[3-(nitromethyl)oxolan-3-yl]carbamate
• EN300-1898973

• Inchi： 1S/C10H18N2O5/c1-9(2,3)17-8(13)11-10(6-12(14)15)4-5-16-7-10/h4-7H2,1-3H3,(H,11,13)
• InChI Key： JXMRASSMWYYYTA-UHFFFAOYSA-N
• SMILES： O1CCC(C[N+](=O)[O-])(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 246.12157168g/mol
• Monoisotopic Mass: 246.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl N-3-(nitromethyl)oxolan-3-ylcarbamate

Introduction to Tert-butyl N-3-(nitromethyl)oxolan-3-ylcarbamate (CAS No. 2228379-07-3)

Tert-butyl N-3-(nitromethyl)oxolan-3-ylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2228379-07-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The structural framework of this compound incorporates a nitromethyl substituent and an oxolan ring system, features that contribute to its unique reactivity and potential utility in the development of novel therapeutic agents.

The tert-butyl group in the molecular structure serves as a protecting group, commonly employed to shield reactive sites during synthetic processes. This characteristic makes tert-butyl N-3-(nitromethyl)oxolan-3-ylcarbamate a valuable building block in multi-step synthetic routes, enabling chemists to manipulate specific functional moieties with precision. The presence of the nitromethyl moiety adds an additional layer of reactivity, allowing for further functionalization through reduction or nucleophilic substitution reactions. Such transformations are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of carbamates derived from heterocyclic systems. The oxolan ring, a five-membered oxygen-containing heterocycle, is known for its stability and ability to engage in various non-covalent interactions with biological targets. This structural motif has been extensively studied in the context of developing antimicrobial, antiviral, and anticancer agents. The incorporation of a nitromethyl group into this scaffold introduces electrophilic characteristics, which can be exploited to facilitate further derivatization and modulate biological activity.

One of the most compelling aspects of tert-butyl N-3-(nitromethyl)oxolan-3-ylcarbamate is its role as a precursor in the synthesis of biologically active compounds. Researchers have leveraged this intermediate to develop novel scaffolds with enhanced pharmacokinetic properties and improved target engagement. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity against certain enzymatic targets implicated in inflammatory diseases and cancer. The ability to fine-tune the electronic and steric environment through strategic modifications has opened up new avenues for drug discovery.

The synthetic methodologies employed in the preparation of tert-butyl N-3-(nitromethyl)oxolan-3-ylcarbamate are also worth mentioning. The synthesis typically involves multi-step reactions, including condensation reactions between appropriate precursors followed by functional group transformations. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to construct the desired molecular framework with high efficiency. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of well-designed intermediates like this one in facilitating complex drug development processes.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying potential applications for tert-butyl N-3-(nitromethyl)oxolan-3-ylcarbamate derivatives. These computational approaches allow researchers to predict binding affinities and interactions with biological targets, thereby guiding experimental design and optimizing lead structures. The integration of experimental data with computational modeling has accelerated the discovery pipeline, making compounds like this one more accessible for therapeutic development.

The safety profile and handling protocols for tert-butyl N-3-(nitromethyl)oxolan-3-ylcarbamate are also critical considerations in its application within research settings. While this compound is not classified as a hazardous material under standard regulatory frameworks, appropriate laboratory practices must be followed to ensure safe handling. This includes proper storage conditions, personal protective equipment (PPE), and adherence to good laboratory practices (GLP). By adhering to these guidelines, researchers can mitigate risks associated with working with organic intermediates.

Future directions in the study of tert-butyl N-3-(nitromethyl)oxolan-3-ylcarbamate may focus on expanding its utility beyond traditional pharmaceutical applications. For example, its incorporation into materials science could lead to novel polymers or functional coatings with unique properties. Additionally, exploring its role in agrochemicals or environmental science might uncover unforeseen benefits. The adaptability of this compound underscores its significance as a versatile chemical entity.

In conclusion,tert-butyl N-3-(nitromethyl)oxolan-3-ylcarbamate (CAS No. 2228379-07-3) represents a compelling example of how specialized organic compounds can drive innovation across multiple scientific disciplines. Its unique structural features and synthetic accessibility make it an invaluable tool for researchers aiming to develop novel therapeutics or explore new chemical frontiers. As our understanding of molecular interactions continues to evolve,tert-butyl N-3-(nitromethyl)oxolan-3-ylcarbamate is poised to play an increasingly significant role in shaping the future of chemical biology and drug discovery.